Cas no 850567-30-5 (3-(4-Methylpiperidine-1-carbonyl)phenylboronic Acid)

3-(4-Methylpiperidine-1-carbonyl)phenylboronic Acid structure
850567-30-5 structure
Product Name:3-(4-Methylpiperidine-1-carbonyl)phenylboronic Acid
CAS No:850567-30-5
MF:C13H18BNO3
MW:247.097923755646
MDL:MFCD04115704
CID:716947
PubChem ID:44118529
Update Time:2025-04-19

3-(4-Methylpiperidine-1-carbonyl)phenylboronic Acid Chemical and Physical Properties

Names and Identifiers

    • (3-(4-Methylpiperidine-1-carbonyl)phenyl)boronic acid
    • 3-(4-Methylpiperidine-1-Carbonyl)Phenylboronic Acid
    • 3-(4-Methyl-1-piperidinylcarbonyl)benzeneboronic acid
    • [3-(4-methylpiperidine-1-carbonyl)phenyl]boronic acid
    • 3-[(4-METHYLPIPERIDIN-1-YL)CARBONYL]BENZENEBORONIC ACID
    • Boronic acid,B-[3-[[(4-fluorophenyl)amino]carbonyl]phenyl]-
    • AB20439
    • AM87242
    • X2364
    • 3-(4-methylpiperidine-1-carbonyl)phenylboronic acid, AldrichCPR
    • DTXSID50656859
    • (3-(4-Methylpiperidine-1-carbonyl)phenyl)boronicacid
    • MFCD04115704
    • AKOS015842797
    • CS-0152680
    • AS-55281
    • BP-11443
    • 850567-30-5
    • I12402
    • SY316296
    • SCHEMBL12538247
    • 3-(4-Methylpiperidine-1-carbonyl)phenylboronic Acid
    • MDL: MFCD04115704
    • Inchi: 1S/C13H18BNO3/c1-10-5-7-15(8-6-10)13(16)11-3-2-4-12(9-11)14(17)18/h2-4,9-10,17-18H,5-8H2,1H3
    • InChI Key: KDLCYMDXPOEVCG-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=C(B(O)O)C=1)N1CCC(C)CC1

Computed Properties

  • Exact Mass: 247.13800
  • Monoisotopic Mass: 247.138
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 60.8

Experimental Properties

  • Color/Form: No data available
  • Melting Point: 158-162
  • Boiling Point: 467.5±47.0 °C at 760 mmHg
  • Flash Point: 236.5±29.3 °C
  • PSA: 60.77000
  • LogP: 0.17640

3-(4-Methylpiperidine-1-carbonyl)phenylboronic Acid Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-(4-Methylpiperidine-1-carbonyl)phenylboronic Acid Pricemore >>

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